Cas no 1807016-50-7 (Ethyl 6-bromo-3-chloro-2-cyanobenzoate)

• Product Name: Ethyl 6-bromo-3-chloro-2-cyanobenzoate
• CAS No: 1807016-50-7
• MF: C₁₀H₇BrClNO₂
• MW: 288.525080919266
• CID: 4948615
• Update Time: 2025-05-19

Ethyl 6-bromo-3-chloro-2-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-3-chloro-2-cyanobenzoate

• Inchi： 1S/C10H7BrClNO2/c1-2-15-10(14)9-6(5-13)8(12)4-3-7(9)11/h3-4H,2H2,1H3
• InChI Key： CKUZCBPGZSAYKG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C#N)=C1C(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 6-bromo-3-chloro-2-cyanobenzoate

Ethyl 6-bromo-3-chloro-2-cyanobenzoate (CAS No. 1807016-50-7): A Versatile Intermediate in Modern Chemical Synthesis

Ethyl 6-bromo-3-chloro-2-cyanobenzoate (CAS No. 1807016-50-7) is a significant intermediate in the realm of organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its unique structural features, characterized by the presence of both bromo and chloro substituents along with a cyano group, make it a valuable building block for constructing more complex molecules. This compound has garnered considerable attention in recent years due to its utility in synthesizing bioactive scaffolds that exhibit promising biological activities.

The Ethyl 6-bromo-3-chloro-2-cyanobenzoate molecule belongs to the class of benzoate derivatives, which are widely recognized for their diverse applications in medicinal chemistry. The benzoate moiety is a well-established pharmacophore, contributing to the lipophilicity and metabolic stability of many drug candidates. The introduction of halogen atoms at the 6th and 3rd positions enhances the electrophilicity of the aromatic ring, making it susceptible to nucleophilic substitution reactions. This property is particularly advantageous in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl and heteroaryl systems, respectively.

The cyano group at the 2-position adds another layer of reactivity to the molecule. It can be converted into other functional groups, such as carboxylic acids or amides, through various chemical transformations. These modifications are crucial for fine-tuning the pharmacological properties of the resulting compounds. For instance, the conversion of the cyano group into an amide can lead to enhanced solubility and improved bioavailability, which are critical factors in drug development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. Ethyl 6-bromo-3-chloro-2-cyanobenzoate has emerged as a key intermediate in several synthetic pathways leading to bioactive molecules. One notable area of research is its application in synthesizing kinase inhibitors, which are essential for treating cancers and inflammatory diseases. The halogenated benzoate scaffold provides a suitable platform for designing molecules that can selectively inhibit specific kinases by binding to their active sites.

Another promising application of Ethyl 6-bromo-3-chloro-2-cyanobenzoate is in the synthesis of antimicrobial agents. The presence of bromo and chloro substituents makes it an excellent precursor for generating compounds with enhanced antibacterial and antifungal properties. These substituents can be further functionalized to produce molecules that disrupt essential bacterial processes, such as cell wall synthesis or DNA replication.

The compound has also found utility in the development of agrochemicals. Its structural features allow for the design of herbicides and pesticides that are effective against a broad spectrum of pests while maintaining environmental safety. The ability to modify both the aromatic ring and the ester group provides chemists with ample opportunities to tailor the biological activity of these compounds.

The synthesis of Ethyl 6-bromo-3-chloro-2-cyanobenzoate typically involves multi-step organic transformations starting from commercially available benzoic acid derivatives. The bromination and chlorination steps are critical and require careful optimization to achieve high yields and selectivity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce additional functional groups into the molecule with high precision.

In conclusion, Ethyl 6-bromo-3-chloro-2-cyanobenzoate (CAS No. 1807016-50-7) is a versatile intermediate with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features make it an invaluable building block for constructing complex molecules with diverse biological activities. As research continues to uncover new synthetic strategies and applications, this compound is expected to remain a cornerstone in modern chemical synthesis.